Cas no 321431-00-9 (5-[(4-CHLOROPHENYL)SULFONYL]-N-PROPYL-1,2,3-THIADIAZOLE-4-CARBOXAMIDE)

• Product Name: 5-[(4-CHLOROPHENYL)SULFONYL]-N-PROPYL-1,2,3-THIADIAZOLE-4-CARBOXAMIDE
• CAS No: 321431-00-9
• MF: C₁₂H₁₂ClN₃O₃S₂
• MW: 345.82497882843
• CID: 5185220
• Update Time: 2026-03-05

5-[(4-CHLOROPHENYL)SULFONYL]-N-PROPYL-1,2,3-THIADIAZOLE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 5-[(4-CHLOROPHENYL)SULFONYL]-N-PROPYL-1,2,3-THIADIAZOLE-4-CARBOXAMIDE
• 5-(4-chlorobenzenesulfonyl)-N-propyl-1,2,3-thiadiazole-4-carboxamide

• Inchi： 1S/C12H12ClN3O3S2/c1-2-7-14-11(17)10-12(20-16-15-10)21(18,19)9-5-3-8(13)4-6-9/h3-6H,2,7H2,1H3,(H,14,17)
• InChI Key： HJUOHTKLPWULTF-UHFFFAOYSA-N
• SMILES： S1C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C(C(NCCC)=O)N=N1

Additional information on 5-[(4-CHLOROPHENYL)SULFONYL]-N-PROPYL-1,2,3-THIADIAZOLE-4-CARBOXAMIDE

5-[(4-Chlorophenyl)sulfonamide]-N-propyl-1,2,3-thiadiazole-4-carboxamide: A Comprehensive Overview

The compound with CAS number 321431-00-9, known as 5-[(4-Chlorophenyl)sulfonamide]-N-propyl-1,2,3-thiadiazole-4-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a sulfonamide group attached to a thiadiazole ring, along with a propylamine substituent. The presence of these functional groups imparts the compound with distinctive chemical and biological properties.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

One of the most notable applications of this compound is in the field of pharmacology. Studies have demonstrated that it exhibits potent antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ability to inhibit certain enzymes involved in inflammatory processes has led to investigations into its potential as an anti-inflammatory agent.

In agricultural science, this compound has shown remarkable efficacy as a fungicide. Field trials have indicated that it can effectively control fungal infections in crops without causing significant harm to the environment or non-target organisms. This has positioned it as a sustainable alternative to traditional chemical pesticides.

The structural integrity of this compound plays a crucial role in its biological activity. The sulfonamide group acts as a bioisostere for carboxylic acids, enhancing the compound's ability to interact with target proteins. Meanwhile, the thiadiazole ring contributes to the molecule's stability and enhances its pharmacokinetic properties.

Recent research has also focused on modifying the substituents on the thiadiazole ring to explore its potential in other therapeutic areas. For instance, substituting the propyl group with other alkyl chains or functional groups has been shown to alter the compound's solubility and bioavailability, opening new avenues for drug delivery systems.

In conclusion, 5-[(4-Chlorophenyl)sulfonamide]-N-propyl-1,2,3-thiadiazole-4-carboxamide is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields such as medicine and agriculture.